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Introduction

Protein Tyrosine Phosphatase 1B (PTP1B), encoded by the PTPN1 gene, is a non-receptor
phosphatase that is a critical negative regulator in various signaling cascades.[1] Localized
primarily on the cytoplasmic face of the endoplasmic reticulum, PTP1B dephosphorylates key
proteins such as the insulin receptor (IR) and its substrates (IRS), as well as Janus kinase 2
(JAK?2), a downstream effector of the leptin receptor.[2][3][4] By terminating these signals,
PTP1B plays a significant role in metabolism.[5] Its overexpression or increased activity is
linked to insulin resistance, type 2 diabetes, and obesity.[2][5]

Furthermore, PTP1B has a dual role in oncology. While sometimes acting as a tumor
suppressor, it has also been identified as a positive mediator in certain cancers, such as HER2-
positive breast cancer, by activating Src kinase.[2][4][5] This makes PTP1B a compelling
therapeutic target for metabolic diseases and specific types of cancer.[6]

Ptp1B-IN-18 is an orally active, complete mixed-type inhibitor of PTP1B. These application
notes provide a comprehensive guide for its use in cell culture, including detailed protocols for
assessing its biological activity.

Ptp1B-IN-18: Properties and Mechanism of Action
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Ptp1B-IN-18 inhibits the enzymatic activity of PTP1B, thereby preventing the
dephosphorylation of its target substrates. This leads to prolonged and enhanced signaling
downstream of pathways like the insulin and leptin cascades.

Table 1: Physicochemical and Pharmacological Properties of Ptp1B-IN-18

Property Value Reference

Complete mixed-type inhibitor

Mechanism of Action of PTP1B [7]
Ki Value 35.2 uM [7]
Molecular Formula C26H19N304S

Molecular Weight 469.51 g/mol

Solubility 10 mM in DMSO

CAS Number 2848581-84-8

Signaling Pathways Modulated by Ptp1B-IN-18

Inhibition of PTP1B is expected to potentiate signaling pathways that are negatively regulated
by this phosphatase. Below are diagrams illustrating the key intervention points of a PTP1B
inhibitor like Ptp1B-IN-18.
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Caption: PTP1B inhibition in the insulin signaling pathway.
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1. Cell Seeding
Seed cells at an appropriate density
and allow to adhere (24h).

l

2. Serum Starvation (optional)
For signaling studies, starve cells in
serum-free media for 4-18h.

l

3. Ptp1B-IN-18 Treatment
Treat cells with a range of
inhibitor concentrations.

l

4. Stimulation (optional)
For insulin/leptin studies, stimulate
with ligand for a short duration (e.g., 10-30 min).

(5. Downstream Analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14889392#how-to-use-ptplb-in-18-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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